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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B139389 Get Quote

An in-depth examination of the environmental fate, biodegradability, and ecotoxicity of

tetraethylene glycol (TEG), providing critical data and experimental insights for scientists and

drug development professionals.

Tetraethylene glycol (TEG), a clear, viscous, and water-miscible liquid, finds extensive

application across various industries, including as a plasticizer, solvent, and chemical

intermediate. Its widespread use necessitates a thorough understanding of its environmental

behavior to ensure responsible handling and mitigate potential ecological impacts. This

technical guide synthesizes available data on the environmental fate and biodegradability of

TEG, presenting key quantitative metrics, detailed experimental protocols, and visual

representations of its environmental lifecycle.

Physicochemical Properties and Environmental
Distribution
The environmental distribution of tetraethylene glycol is largely governed by its

physicochemical properties. With a high water solubility and a low vapor pressure, TEG is

expected to predominantly partition to the aqueous phase and exhibit low volatility from water

and soil surfaces.[1]

Table 1: Physicochemical Properties of Tetraethylene Glycol
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Property Value Reference

Molecular Formula C8H18O5 [2]

Molecular Weight 194.23 g/mol [2]

Water Solubility Miscible [1]

Vapor Pressure 4.65 x 10⁻⁵ mm Hg at 26 °C [1]

Log Kow (Octanol-Water

Partition Coefficient)
-1.6

Estimated Soil Adsorption

Coefficient (Koc)
10

The low octanol-water partition coefficient (Log Kow) of -1.6 indicates a low potential for

bioaccumulation in organisms. Furthermore, an estimated soil adsorption coefficient (Koc) of 10

suggests that tetraethylene glycol has very high mobility in soil and is unlikely to adsorb to

sediment.

Biodegradability
Tetraethylene glycol is considered to be readily biodegradable. Studies have demonstrated

significant mineralization of TEG in the presence of microorganisms from wastewater inoculum.

Table 2: Biodegradability of Tetraethylene Glycol

Test Type Duration
Biodegradatio
n

Result Reference

Aerobic

Biodegradation

(with acclimation)

20 days 88%
Readily

Biodegradable

Aerobic

Biodegradation

(OECD

Guideline)

20 days 90 - 100%
Readily

Biodegradable
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The biodegradation of polyethylene glycols, including TEG, is understood to proceed via the

shortening of the glycol chain, leading to the formation of smaller glycols like ethylene glycol

and diethylene glycol, which are then further mineralized.

Tetraethylene Glycol Triethylene GlycolMicrobial Oxidation Diethylene GlycolMicrobial Oxidation Ethylene GlycolMicrobial Oxidation Smaller Organic Molecules
(e.g., Glycolic Acid, Glyoxal)

Microbial Oxidation CO2 + H2OFurther Oxidation

Click to download full resolution via product page

Figure 1: Postulated aerobic biodegradation pathway of tetraethylene glycol.

Abiotic Degradation
Hydrolysis
Due to the absence of hydrolyzable functional groups, tetraethylene glycol is not expected to

undergo significant hydrolysis under typical environmental pH conditions (pH 4-9).

Photolysis
Direct photolysis of tetraethylene glycol is not anticipated to be a significant degradation

pathway as it does not contain chromophores that absorb light at wavelengths greater than 290

nm. However, in the atmosphere, vapor-phase TEG is expected to be degraded by reaction

with photochemically-produced hydroxyl radicals.

Ecotoxicity
Tetraethylene glycol exhibits low acute toxicity to aquatic organisms. The available data for

key trophic levels are summarized below.

Table 3: Ecotoxicity of Tetraethylene Glycol
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Species Test Duration Endpoint Value (mg/L) Reference

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours LC50 > 100

Daphnia magna

(Water Flea)
48 hours EC50 7,746

Pseudokirchnerie

lla subcapitata

(Green Algae)

72 hours EC50 1303 - 4150

Experimental Protocols
Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This method determines the biodegradability of a substance by measuring the oxygen

consumed by microorganisms during its degradation.

Methodology:

Test System: A known concentration of the test substance (e.g., 100 mg/L) is added to a

mineral medium inoculated with a mixed population of microorganisms (activated sludge).

Incubation: The test is conducted in sealed flasks at a constant temperature (typically 20-

24°C) in the dark for 28 days.

Measurement: The consumption of oxygen is measured by the pressure change in the

headspace of the flasks using a manometer. Carbon dioxide produced is absorbed by a

potassium hydroxide solution.

Calculation: The amount of oxygen consumed is expressed as a percentage of the

theoretical oxygen demand (ThOD) or chemical oxygen demand (COD) of the substance.

Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of

its ThOD within a 10-day window during the 28-day test period.
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Figure 2: Experimental workflow for the OECD 301F Manometric Respirometry Test.

Soil Sorption - OECD 106 (Batch Equilibrium Method)
This method is used to determine the adsorption/desorption potential of a chemical in soil.

Methodology:

Soil Selection: A range of soil types with varying organic carbon content, pH, and texture are

used.

Equilibration: A known mass of soil is equilibrated with a solution of the test substance of

known concentration in a calcium chloride solution. The mixture is agitated for a defined

period to reach equilibrium.

Analysis: After equilibration, the solid and aqueous phases are separated by centrifugation,

and the concentration of the test substance in the aqueous phase is measured.

Calculation: The amount of substance adsorbed to the soil is calculated by the difference

between the initial and final concentrations in the aqueous solution. The soil adsorption

coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc) are then

determined.

Hydrolysis - OECD 111 (Hydrolysis as a Function of pH)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b139389?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guideline is designed to determine the rate of abiotic hydrolysis of a chemical at different

pH values.

Methodology:

Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Incubation: The test substance is added to the buffer solutions and incubated in the dark at a

constant temperature.

Sampling and Analysis: Aliquots are taken at various time intervals, and the concentration of

the test substance is determined using a suitable analytical method.

Kinetics: The rate of hydrolysis is determined, and the half-life of the substance at each pH is

calculated.

Summary of Environmental Fate
The collective data indicate a clear and predictable environmental fate for tetraethylene
glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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